Cas no 2377032-19-2 (2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride)

• Product Name: 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride
• CAS No: 2377032-19-2
• MF: C₄H₈ClF₂NO₃
• MW: 191.561027526855
• CID: 6401381
• PubChem ID: 165790861
• Update Time: 2025-06-09

2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride
• 2377032-19-2
• EN300-7455680
• 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride

• Inchi： 1S/C4H7F2NO3.ClH/c5-3(6)2(8)1(7)4(9)10;/h1-3,8H,7H2,(H,9,10);1H
• InChI Key： CPHUHYHKLJIGNJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(C(=O)O)N)O)F

Computed Properties

• Exact Mass: 191.0160771g/mol
• Monoisotopic Mass: 191.0160771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride

Comprehensive Overview of 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride (CAS No. 2377032-19-2)

2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride (CAS No. 2377032-19-2) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluoro and hydroxy functional groups, plays a pivotal role in the development of novel therapeutics and enzyme inhibitors. Its structural features make it a valuable building block for drug discovery, particularly in targeting metabolic pathways and modulating protein interactions.

The growing interest in fluorinated amino acids like 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride stems from their enhanced stability and bioavailability compared to non-fluorinated counterparts. Researchers are increasingly exploring its applications in peptide synthesis, prodrug design, and bioconjugation. The presence of fluorine atoms in the molecule often improves metabolic resistance, making it a promising candidate for medicinal chemistry applications. Recent studies have highlighted its potential in addressing challenges related to drug delivery and targeted therapy.

One of the most frequently searched questions about CAS No. 2377032-19-2 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions involving fluorination and hydroxylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Its hydrochloride salt form enhances solubility, which is critical for in vitro and in vivo studies.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride to minimize environmental impact. This aligns with the broader trend of sustainable drug development, a topic of high relevance in today's scientific community. Additionally, its role in proteomics and structural biology has sparked interest, as it can serve as a tool for studying enzyme mechanisms and protein-ligand interactions.

The compound's versatility extends to biocatalysis, where it is used to engineer enzymes with improved activity and selectivity. Its incorporation into peptide-based therapeutics has shown promise in treating conditions related to metabolic disorders and inflammation. As the demand for precision medicine grows, 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride is poised to play a key role in the development of next-generation therapeutics.

From a commercial perspective, the availability of CAS No. 2377032-19-2 is critical for academic and industrial researchers. Suppliers often provide it in varying quantities, catering to both small-scale lab experiments and large-scale production. Quality control measures, including mass spectrometry and elemental analysis, ensure consistency across batches, addressing one of the top concerns among buyers.

In summary, 2-Amino-4,4-difluoro-3-hydroxybutanoic acid hydrochloride (CAS No. 2377032-19-2) represents a cutting-edge compound with broad applications in drug discovery, biochemistry, and material science. Its unique properties and adaptability make it a focal point for ongoing research, particularly in areas like personalized medicine and sustainable chemistry. As scientific advancements continue, this compound is expected to unlock new possibilities in healthcare and biotechnology.